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Compound of Interest

Methyl 2-(2,3-dihydrobenzofuran-
Compound Name:
5-yl)acetate

Cat. No.: B564647

An In-depth Technical Guide on the Molecular Weight of Methyl 2-(2,3-dihydrobenzofuran-5-
yl)acetate

This guide provides a detailed analysis of the molecular weight of Methyl 2-(2,3-
dihydrobenzofuran-5-yl)acetate, a significant compound for researchers, scientists, and
professionals in drug development.

Molecular Formula and Structure

The chemical structure of Methyl 2-(2,3-dihydrobenzofuran-5-yl)acetate is key to
determining its molecular formula. The name indicates a methyl ester of an acetic acid
derivative attached to the 5-position of a 2,3-dihydrobenzofuran core. Based on this
nomenclature, the molecular formula is established as C11H120s. A closely related compound,
(2-Methyl-2,3-dihydro-benzofuran-5-yl)-acetic acid, shares the same molecular formula of
C11H1203[1]. Another related structure, Methyl 2,3-Dihydrobenzofuran-3-Acetate, also has the
molecular formula C11H1203[2].

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of each constituent atom in
the molecular formula. The standard atomic weights of carbon, hydrogen, and oxygen are
utilized for this calculation.[3][4][5][6][71[8][9][10][11][12][13]
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The calculation is as follows:

e Carbon (C): 11 atoms x 12.011 u =132.121 u

e Hydrogen (H): 12 atoms x 1.008 u = 12.096 u[6][10][14]

e Oxygen (O): 3 atoms x 15.999 u = 47.997 u[8][9]

Total Molecular Weight = 132.121 u + 12.096 u + 47.997 u = 192.214 u

The molecular weight of the similar compound (2-Methyl-2,3-dihydro-benzofuran-5-yl)-acetic
acid is documented as 192.21 g/mol [1].

Data Presentation

The quantitative data pertaining to the molecular weight of Methyl 2-(2,3-dihydrobenzofuran-
5-yl)acetate is summarized in the table below for clarity and ease of comparison.

. . Total

Atomic Weight L
Element Symbol Count Contribution

(u)

(u)

Carbon C 11 12.011 132.121
Hydrogen H 12 1.008 12.096
Oxygen O 3 15.999 47.997

Total 26 192.214

Experimental Protocols

The standard method for determining the molecular weight of a chemical compound involves
mass spectrometry.

Protocol for Mass Spectrometry Analysis:

o Sample Preparation: A pure sample of Methyl 2-(2,3-dihydrobenzofuran-5-yl)acetate is
dissolved in a suitable volatile solvent.
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 lonization: The sample is introduced into the mass spectrometer where it is vaporized and
ionized, typically using techniques such as Electron lonization (EI) or Electrospray lonization
(ESI).

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: A detector measures the abundance of ions at each m/z value.

» Data Interpretation: The resulting mass spectrum will show a molecular ion peak (M+)
corresponding to the molecular weight of the compound.

Visualization

The logical relationship for the determination of the molecular weight is illustrated in the
following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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